Cas no 76986-26-0 (D-Glucitol,6-chloro-6-deoxy- (9CI))

D-Glucitol,6-chloro-6-deoxy- (9CI) structure
76986-26-0 structure
Product Name:D-Glucitol,6-chloro-6-deoxy- (9CI)
CAS No:76986-26-0
MF:C6H13ClO5
MW:200.617421865463
CID:566327
PubChem ID:131735
Update Time:2025-04-19

D-Glucitol,6-chloro-6-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Glucitol,6-chloro-6-deoxy- (9CI)
    • 6-chloro-6-deoxyglucitol
    • 1-Chloro-1-deoxyhexitol
    • Glucitol, 6-chloro-6-deoxy-
    • 76986-26-0
    • (2S,3R,4S,5S)-6-chlorohexane-1,2,3,4,5-pentol
    • DTXSID60998272
    • Q27258932
    • 6-chloro-6-deoxy-d-glucitol
    • D-GLUCITOL, 6-CHLORO-6-DEOXY-
    • UNII-46FWN3EXXJ
    • SCHEMBL11071241
    • 46FWN3EXXJ
    • Inchi: 1S/C6H13ClO5/c7-1-3(9)5(11)6(12)4(10)2-8/h3-6,8-12H,1-2H2/t3-,4+,5-,6-/m1/s1
    • InChI Key: MRGPKZIDNGFPIU-JGWLITMVSA-N
    • SMILES: ClC[C@H]([C@H]([C@@H]([C@H](CO)O)O)O)O

Computed Properties

  • Exact Mass: 200.045151
  • Monoisotopic Mass: 200.045151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.8
  • Topological Polar Surface Area: 101

Experimental Properties

  • Density: 1.567
  • Boiling Point: 529.2°C at 760 mmHg
  • Flash Point: 273.8°C
  • Refractive Index: 1.573
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